Cas no 133481-09-1 (2-(1-Cyanocyclohexyl)acetic acid)

• Product Name: 2-(1-Cyanocyclohexyl)acetic acid
• CAS No: 133481-09-1
• MF: C₉H₁₃NO₂
• MW: 167.205022573471
• MDL: MFCD04117948
• CID: 64268
• PubChem ID: 11073797
• Update Time: 2025-09-20

2-(1-Cyanocyclohexyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-Cyanocyclohexyl)acetic acid
• 1-Cyanocyclohexaneacetic acid
• (1-Cyanocyclohexyl)acetic acid
• Gabapentin Related Compound B
• (1-Cyanocyclohexyl)acetic acid 1-Cyanocyclohexaneacetic acid
• Cyclohexaneacetic acid,1-cyano
• Gabapentin impurity B
• Gabapentin USP RC B
• Gabapentin EP Impurity B
• Gabapentin impurity B (EP)
• Gabapentin Related Material B
• Cyclohexaneacetic acid,1-cyano-
• GABAPENTIN RELATED COMPOUND B (30 MG) ((1-CYANOCYCLOHEXYL)ACETIC ACID)
• 1-Cyanocyclohexaneaceticacid
• A806623
• Gabapentin impurity B, European Pharmacopoeia (EP) Reference Standard
• J-006389
• GABAPENTIN IMPURITY B [EP IMPURITY]
• 133481-09-1
• 2-(1-cyanocyclohexyl)aceticAcid
• NS00024288
• Cyclohexaneacetic acid, 1-cyano-
• (1-CYANO-CYCLOHEXYL)-ACETIC ACID
• EN300-270362
• FT-0657196
• YGFXLCAKCKPSQQ-UHFFFAOYSA-N
• AKOS006291872
• MFCD04117948
• SCHEMBL840651
• BCP04520
• DTXSID40158130
• UNII-E1393FZ76L
• E1393FZ76L
• 1-CYANOCYCLOHEXANE ACETIC ACID
• Q27276734
• (1-Cyanocyclohexyl)acetic acid, analytical reference material
• (1-Cyanocyclohexyl)-acetic acid
• Z1198164598
• DTXCID9080621
• DB-062980
• 1-Cyano-cyclohexaneacetic acid; (1-Cyanocyclohexyl)acetic acid; 1-Cyanocyclohexaneacetic acid
• GABAPENTIN IMPURITY B (EP IMPURITY)
• A11311

• MDL： MFCD04117948
• Inchi： 1S/C9H13NO2/c10-7-9(6-8(11)12)4-2-1-3-5-9/h1-6H2,(H,11,12)
• InChI Key： YGFXLCAKCKPSQQ-UHFFFAOYSA-N
• SMILES： OC(CC1(C#N)CCCCC1)=O

Computed Properties

• Exact Mass: 167.09500
• Monoisotopic Mass: 167.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.1Ų

Experimental Properties

• Color/Form: White solid
• Density: 1.132
• Melting Point: 98-100°C
• Boiling Point: 356.644 °C at 760 mmHg
• Flash Point: 356.644 °C at 760 mmHg
• Refractive Index: 1.498
• PSA: 61.09000
• LogP: 1.93518

2-(1-Cyanocyclohexyl)acetic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acids